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Compound of Interest

Compound Name: Diallylmelamine

Cat. No.: B146501

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data on the environmental fate and degradation of N,N-
diallylmelamine (CAS 91-77-0) is scarce in publicly available scientific literature. This guide
provides an in-depth overview based on the known environmental behavior of its parent
compound, melamine, and other related triazine derivatives. The information presented herein
should be interpreted as a predictive assessment, highlighting probable pathways and data
gaps that require further research.

Introduction

Diallylmelamine is a derivative of melamine characterized by the presence of two allyl groups
attached to one of the exocyclic amino groups of the triazine ring. Its applications span various
industrial fields, and understanding its environmental persistence, degradation pathways, and
potential for bioaccumulation is crucial for a comprehensive environmental risk assessment.
This document synthesizes available information on related compounds to forecast the likely
environmental fate of diallylmelamine.

Physicochemical Properties (Inferred)

A comprehensive understanding of a chemical's environmental fate begins with its
physicochemical properties. While experimental data for diallylmelamine is limited, some
properties can be estimated.
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Property Value/iInformation Source/Method
CAS Number 91-77-0 -
Molecular Formula CoH14Ne -
Molecular Weight 206.25 g/mol -
Data not available. Melamine
has a water solubility of 3.24
N g/L at 20°C. The presence of
Water Solubility ] o Inferred
lipophilic diallyl groups may
decrease water solubility
compared to melamine.
Data not available. Likely to be
low due to the relatively high
Vapor Pressure Inferred

molecular weight and polar

nature of the triazine ring.

Log Kow (Octanol-Water

Partition Coefficient)

Data not available. Estimation
required for bioaccumulation

assessment.

Environmental Fate

The environmental fate of diallylmelamine is governed by a combination of transport and

transformation processes, including biodegradation, abiotic degradation (hydrolysis and

photolysis), and bioaccumulation.

Biodegradation
3.1.1. Predicted Pathway

Based on the well-documented biodegradation of melamine, diallylmelamine is expected to

undergo a primary degradation of the triazine ring through sequential hydrolytic deamination.

This process is likely initiated by microbial enzymes. The fate of the diallyl groups is less

certain; they may be metabolized through separate enzymatic pathways, potentially involving

oxidation.

© 2025 BenchChem. All rights reserved. 2/12

Tech Support


https://www.benchchem.com/product/b146501?utm_src=pdf-body
https://www.benchchem.com/product/b146501?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory
Check Availability & Pricing

A proposed biodegradation pathway for diallylmelamine is illustrated below.
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Figure 1: Proposed Biodegradation Pathway of Diallylmelamine

3.1.2. Quantitative Data on Melamine Biodegradation

While no specific data exists for diallylmelamine, studies on melamine provide context for the

potential biodegradability of the triazine ring.

Degradation

Organism/System Conditions . Reference
Rate/Half-life

Mixed bacterial ] ] Melamine degradation
Aerobic, soll [1]
cultures observed
Nocardioides sp. o Degraded melamine
) Aerobic, liquid culture ) ] [1]
strain ATD6 to cyanuric acid

Average removal

Activated sludge Membrane bioreactor o [2]
efficiency of 20 + 11%

3.1.3. Experimental Protocol: Aerobic Biodegradation in Soil (OECD 307)

This standard test guideline is designed to assess the rate of aerobic biodegradation of

chemicals in soil.
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Figure 2: Experimental Workflow for OECD 307
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Abiotic Degradation

3.2.1. Hydrolysis

The triazine ring of diallylmelamine is susceptible to hydrolysis, particularly under acidic or
alkaline conditions. The C-N bonds of the amino groups can be cleaved, leading to the

formation of hydroxylated derivatives, similar to the initial steps of biodegradation. The rate of
hydrolysis is expected to be pH-dependent.

Quantitative Data on Related Triazines

Temperature .
Compound pH °C) Half-life Reference

Hexahydro-1,3,5-

. . - Ring opening
trinitro-1,3,5- Alkaline Not specified [3]
o observed
triazine (RDX)
Stepwise
Melamine Not specified Not specified hydrolysis to [4]

cyanuric acid

3.2.2. Experimental Protocol: Hydrolysis as a Function of pH (OECD 111)

This guideline details a procedure to determine the rate of hydrolysis of chemicals in sterile
aqueous buffer solutions at different pH values.
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3.2.3. Photolysis
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Figure 3: Experimental Workflow for OECD 111
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Triazine derivatives can undergo photolytic degradation in the presence of sunlight. The
absorption of UV radiation can lead to the cleavage of chemical bonds and transformation of
the molecule. The rate of photolysis depends on the light intensity and the quantum yield of the
compound.

3.2.4. Experimental Protocol: Direct Photolysis Rate (OECD 316)

This guideline describes a method for determining the direct photolysis rate of a chemical in
water under simulated sunlight.
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Figure 4: Experimental Workflow for OECD 316

Bioaccumulation
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The potential for a chemical to bioaccumulate in organisms is often estimated using its octanol-
water partition coefficient (Log Kow). A higher Log Kow suggests a greater tendency to partition
into fatty tissues.

Bioaccumulation Data for Related Compounds

Bioconcentrati
Compound Log Kow on Factor Comment Reference
(BCF)

) Low potential for
Melamine -1.37 . ) - [5]
bioaccumulation

Without an experimentally determined or accurately predicted Log Kow for diallylmelamine, its
bioaccumulation potential remains unknown. The presence of the diallyl groups would likely
increase the Log Kow compared to melamine, suggesting a potentially higher, though not
necessarily significant, bioaccumulation potential.

Ecotoxicity

No ecotoxicity data for diallylmelamine were found. For melamine, the predicted no-effect
concentrations (PNECSs) for aquatic organisms have been established.

Ecotoxicity Data for Melamine

Endpoint Species Value Reference
Chronic NOEC P. subcapitata (algae) 27.3 pg/L [6]
) D. magna
Chronic NOEC 125 pg/L [6]
(crustacean)

Analytical Methods

The determination of diallylmelamine in environmental matrices would likely involve extraction
followed by chromatographic separation and detection.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.rivm.nl/bibliotheek/rapporten/2018-0077.pdf
https://www.benchchem.com/product/b146501?utm_src=pdf-body
https://www.benchchem.com/product/b146501?utm_src=pdf-body
https://www.env.go.jp/content/900450426.pdf
https://www.env.go.jp/content/900450426.pdf
https://www.benchchem.com/product/b146501?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exp!oratpry

Check Availability & Pricing

Potential Analytical Workflow

Enwronmental Sample Extractlon Sample Cleanu Instrumental Analysis Quantlflcatlon
Water Soil, Sediment) (e g., SPE, LLE) p p (LC-MS/MS or GC-MS)

Click to download full resolution via product page

Figure 5: General Analytical Workflow for Diallylmelamine

High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS)
would be a suitable technique for the sensitive and selective determination of diallylmelamine
and its potential degradation products in environmental samples.[7]

Conclusion and Future Research

The environmental fate and degradation of diallylmelamine are largely uncharacterized.

Based on the behavior of melamine, the primary degradation pathway is likely to involve the
stepwise hydrolysis of the triazine ring. However, the contribution of the diallyl groups to the
overall environmental persistence and toxicity is unknown and represents a significant data

gap.
Key areas for future research include:

o Determination of fundamental physicochemical properties (water solubility, Log Kow).

o Conducting standardized biodegradation studies (e.g., OECD 301, 307, 309) to determine its
persistence in various environmental compartments.

 Investigating the rates of hydrolysis and photolysis under environmentally relevant
conditions.

» Measuring the bioconcentration factor (BCF) in aquatic organisms.

o Performing acute and chronic ecotoxicity tests on representative aquatic and terrestrial
organisms.
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Addressing these research needs is essential for a scientifically sound environmental risk
assessment of diallylmelamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b146501?utm_src=pdf-body
https://www.benchchem.com/product/b146501?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/22105542/
https://pubmed.ncbi.nlm.nih.gov/22105542/
https://pubmed.ncbi.nlm.nih.gov/29488961/
https://pubmed.ncbi.nlm.nih.gov/29488961/
https://pubmed.ncbi.nlm.nih.gov/25911044/
https://pubmed.ncbi.nlm.nih.gov/25911044/
https://edepot.wur.nl/543813
https://www.rivm.nl/bibliotheek/rapporten/2018-0077.pdf
https://www.env.go.jp/content/900450426.pdf
https://www.researchgate.net/figure/Analytical-techniques-employed-in-the-methods-developed-by-international-regulatory_fig1_318462194
https://www.benchchem.com/product/b146501#environmental-fate-and-degradation-of-diallylmelamine
https://www.benchchem.com/product/b146501#environmental-fate-and-degradation-of-diallylmelamine
https://www.benchchem.com/product/b146501#environmental-fate-and-degradation-of-diallylmelamine
https://www.benchchem.com/product/b146501#environmental-fate-and-degradation-of-diallylmelamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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